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Compound of Interest

Compound Name: 1-Boc-4-piperidone

Cat. No.: B014923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-4-piperidone, commonly referred to as N-Boc-4-piperidone, is a synthetic

organic compound and a key intermediate in the synthesis of a wide range of pharmaceutical

compounds and biologically active molecules.[1][2] Its piperidone core, protected by a tert-

butoxycarbonyl (Boc) group, makes it a versatile building block in medicinal chemistry and drug

development.[3] A thorough understanding of its physical properties is essential for its effective

handling, characterization, and application in synthetic protocols. This guide provides a

comprehensive overview of the core physical and chemical properties of N-Boc-4-piperidone,

detailed experimental protocols for their determination, and logical workflows relevant to its

use.

Core Physical and Chemical Properties
The physical and chemical data for N-Boc-4-piperidone are summarized below. These

properties are critical for designing reaction conditions, purification procedures, and for storage.
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Property Value Reference(s)

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 73-77 °C [1][4][5]

Boiling Point
289.8 °C at 760 mmHg

(estimated)
[2]

Density
1.099 - 1.125 g/cm³

(estimated)
[1][2]

Refractive Index 1.4610 - 1.481 (estimated) [1][2]

Flash Point 129.1 °C [2]

pKa -1.58 ± 0.20 (Predicted) [1][2]

Water Solubility Slightly soluble [1][2][6]

Molecular and Identification Properties
Property Value Reference(s)

Molecular Formula C₁₀H₁₇NO₃ [4][7][8]

Molecular Weight 199.25 g/mol [1][4][9]

CAS Number 79099-07-3 [1][4][7]

PubChem CID 735900 [9][10]

InChI Key
ROUYFJUVMYHXFJ-

UHFFFAOYSA-N
[1][4][7]

Canonical SMILES
CC(C)

(C)OC(=O)N1CCC(=O)CC1
[4][7][9]

Solubility Data
The solubility of N-Boc-4-piperidone in various solvents is a critical parameter for its use in

reactions and purification processes like crystallization and chromatography.
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Solvent Solubility Reference(s)

DMSO Soluble (≥10 mg/mL) [7]

Ethanol Soluble (≥10 mg/mL) [7]

Methanol Soluble [1][2]

PBS (pH 7.2)
Sparingly soluble (1-10

mg/mL)
[7]

Water Slightly soluble [1][2]

Spectral Data
Spectroscopic data is fundamental for the structural confirmation and purity assessment of N-

Boc-4-piperidone.

¹H NMR (Proton Nuclear Magnetic Resonance)
The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. For N-

Boc-4-piperidone, the expected signals are:

A singlet corresponding to the nine protons of the tert-butyl (Boc) group.

Two triplets corresponding to the eight protons on the piperidine ring.

A reported ¹H NMR spectrum in CDCl₃ shows the following peaks: δ 3.71 (t, J=6.2Hz, 4H), 2.44

(t, J=6.2Hz, 4H), 1.49 (s, 9H).[11]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

IR (Infrared) Spectroscopy
The IR spectrum is used to identify the functional groups present in the molecule. Key

expected peaks for N-Boc-4-piperidone include:

A strong absorption band for the ketone carbonyl (C=O) group.
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Absorption bands for the urethane carbonyl (N-C=O) of the Boc group.

C-H stretching and bending vibrations.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight. The exact mass is 199.120843 g/mol .[2][9]

Experimental Protocols
Detailed experimental procedures for determining the key physical properties of a solid organic

compound like N-Boc-4-piperidone are provided below. These are generalized protocols

standard in organic chemistry laboratories.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which the solid melts.[12] A

sharp melting point range is indicative of high purity.[13]

Sample Preparation: A small amount of dry, finely powdered N-Boc-4-piperidone is packed

into a capillary tube to a height of 1-2 mm.[13]

Apparatus Setup: The capillary tube is attached to a thermometer or placed in an automated

melting point apparatus.[14] The heating block or oil bath is prepared.

Measurement: The sample is heated slowly (e.g., a ramp rate of 2 °C/min).[15] The

temperature at which the first drop of liquid appears (onset) and the temperature at which the

entire sample becomes liquid (clear point) are recorded as the melting point range.[13]

Solubility Determination
This protocol determines the solubility of the compound in various solvents.

Procedure: Approximately 25-50 mg of N-Boc-4-piperidone is placed in a small test tube.[16]

Solvent Addition: 0.75-1 mL of the chosen solvent (e.g., water, ethanol, DMSO) is added in

portions while shaking or stirring vigorously.[16][17]
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Observation: The compound is classified as soluble if it dissolves completely, sparingly

soluble if a small portion dissolves, and insoluble if it does not dissolve.[17] For quantitative

data, the amount of solute required to saturate a specific volume of solvent is measured.

FTIR Spectroscopy (Thin Solid Film or ATR)
This protocol is used to obtain an infrared spectrum of the compound.

Attenuated Total Reflectance (ATR) Method: This is a common and simple method requiring

no sample preparation.[18]

A small amount of the solid N-Boc-4-piperidone is placed directly onto the ATR crystal.[19]

Pressure is applied to ensure good contact between the sample and the crystal.[19]

The IR spectrum is then recorded.[18]

Thin Solid Film Method:

A small amount of the solid is dissolved in a few drops of a volatile solvent like

dichloromethane.[10]

A drop of this solution is placed on an IR-transparent salt plate (e.g., KBr).[10]

The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.

The plate is placed in the sample holder of the FTIR spectrometer to obtain the spectrum.

[10]

NMR Spectroscopy
This protocol outlines the general procedure for obtaining ¹H and ¹³C NMR spectra.

Sample Preparation: 5-10 mg of N-Boc-4-piperidone is dissolved in approximately 0.5-0.7

mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.[20]

Tetramethylsilane (TMS) is often used as an internal standard.[8]

Data Acquisition: The NMR tube is placed in the spectrometer.
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Experiment Execution: Standard 1D proton and carbon experiments are run. Instrument-

specific parameters are optimized for resolution and signal-to-noise ratio.[20]

Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol is used for purity assessment and structural confirmation.

Sample Preparation: A dilute solution of N-Boc-4-piperidone is prepared in a volatile organic

solvent (e.g., dichloromethane, ethyl acetate) at a concentration of approximately 10 µg/mL.

[21]

Injection: A small volume (typically 1 µL) of the solution is injected into the GC.[22]

Separation: The compound travels through a capillary column, separating it from any

impurities. The oven temperature is programmed to increase gradually to ensure good

separation.[22]

Ionization and Detection: As the compound elutes from the column, it enters the mass

spectrometer, where it is ionized (typically by electron ionization, EI). The resulting ions are

separated by their mass-to-charge ratio and detected, generating a mass spectrum.[9]

Mandatory Visualizations
Logical Workflow: Characterization of a Solid Organic
Compound
The following diagram illustrates a typical workflow for the physical and structural

characterization of a solid organic compound like N-Boc-4-piperidone.
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Caption: Logical workflow for the characterization of a solid organic compound.

Experimental Workflow: Reductive Amination
N-Boc-4-piperidone is a common precursor for synthesizing 4-amino-piperidine derivatives via

reductive amination. This is a key step in the synthesis of various active pharmaceutical

ingredients, including precursors to fentanyl.[1][23]
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Caption: Experimental workflow for the reductive amination of N-Boc-4-piperidone.

Safety and Handling
N-Boc-4-piperidone is classified as an irritant.[16] It may cause skin, eye, and respiratory tract

irritation.[16][20] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical.[24] It should be used in a

well-ventilated area or a fume hood.[20] For storage, it should be kept in a tightly closed

container in a dry, cool, and dark place.[1] Incompatible materials include strong acids and

oxidizing agents.[20][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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